3-(Fluoromethyl)benzene-1-sulfonyl chloride

• Molecular Formula: C7H6ClFO2S
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 3-(fluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H6ClFO2S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4H,5H2
• InChI Key: CMNKLCAUDPPRND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)Cl)CF

Description

3-(Fluoromethyl)benzene-1-sulfonyl chloride is a fluorinated aromatic sulfonyl chloride characterized by a fluoromethyl (-CH2F) substituent at the meta position of the benzene ring. Sulfonyl chlorides are pivotal intermediates in organic synthesis, particularly for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. The fluoromethyl group enhances electrophilicity at the sulfonyl chloride moiety while influencing solubility and metabolic stability, making this compound valuable in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Fluoromethyl)benzene-1-sulfonyl chloride typically involves the introduction of a fluoromethyl group and a sulfonyl chloride group onto a benzene ring. One common method is the reaction of benzene with fluoromethyl sulfonyl chloride under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of 3-(Fluoromethyl)benzene-1-sulfonyl chloride may involve large-scale reactions using similar synthetic routes. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to control reaction parameters. The product is then purified using techniques such as distillation or crystallization to achieve the required purity.

Chemical Reactions Analysis

Types of Reactions

3-(Fluoromethyl)benzene-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in electrophilic aromatic substitution reactions, where the sulfonyl chloride group can be replaced by other substituents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Addition Reactions: It can also participate in addition reactions, where new groups are added to the benzene ring.

Common Reagents and Conditions

Common reagents used in reactions with 3-(Fluoromethyl)benzene-1-sulfonyl chloride include:

Catalysts: Such as palladium or iron catalysts.

Solvents: Such as chloroform or methanol.

Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from reactions involving 3-(Fluoromethyl)benzene-1-sulfonyl chloride depend on the specific reaction conditions and reagents used. For example, substitution reactions may yield various substituted benzene derivatives, while oxidation reactions may produce sulfonic acids or other oxidized products.

Scientific Research Applications

3-(Fluoromethyl)benzene-1-sulfonyl chloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonyl fluorides and other functionalized compounds.

Biology: The compound is used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 3-(Fluoromethyl)benzene-1-sulfonyl chloride involves its reactivity with nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophilic sites on target molecules. This reactivity makes it useful in the modification of biomolecules and in the synthesis of complex organic compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Sulfonyl Chlorides

Substituent Effects on Physical and Chemical Properties

The nature and position of substituents significantly influence reactivity, stability, and applications. Below is a comparative analysis:

Table 1: Key Properties of Selected Sulfonyl Chlorides

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Notable Properties
3-(Fluoromethyl)benzene-1-sulfonyl chloride	C7H6ClFO2S	~212.63*	Not explicitly provided	-CH2F at meta position	High electrophilicity; moderate stability
3-Fluorobenzene-1-sulfonyl chloride	C6H4ClFO2S	194.60	701-27-9	-F at meta position	Lower steric hindrance; higher volatility
3-(Trifluoromethyl)benzene-1-sulfonyl chloride	C7H4ClF3O2S	244.62	N/A	-CF3 at meta position	Enhanced electron-withdrawing effect; higher boiling point
3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride	C7H3Cl2F3O2S	283.74	132481-85-7	-Cl and -CF3 at meta/para	High molecular weight; potential for dual reactivity
3-Fluoro-4-methylbenzenesulfonyl chloride	C7H6ClFO2S	208.63	N/A	-F (meta), -CH3 (para)	Balanced lipophilicity; moderate reactivity

*Calculated based on analogous structures.

Key Observations:

• Electron-Withdrawing Effects : The trifluoromethyl (-CF3) group in 3-(trifluoromethyl) derivatives enhances electrophilicity more than -CH2F or -F due to stronger inductive effects, accelerating nucleophilic substitution reactions .
• Thermal Stability : Compounds with bulky substituents (e.g., -CF3) exhibit higher thermal stability, as seen in their synthesis at elevated temperatures (e.g., 200°C in ).

Biological Activity

3-(Fluoromethyl)benzene-1-sulfonyl chloride is a sulfonyl chloride compound that has garnered attention in various fields of chemical and biological research due to its unique structural properties and potential applications. The presence of the fluoromethyl group enhances its reactivity and biological activity, making it a valuable compound for pharmaceutical and biochemical studies.

Chemical Structure and Properties

The molecular formula for 3-(Fluoromethyl)benzene-1-sulfonyl chloride is C7H6ClFNO2S, with a molecular weight of approximately 207.64 g/mol. The structure features a benzene ring substituted with a fluoromethyl group and a sulfonyl chloride functional group, which contributes to its electrophilic nature.

Property	Value
Molecular Formula	C7H6ClFNO2S
Molecular Weight	207.64 g/mol
IUPAC Name	3-(Fluoromethyl)benzenesulfonyl chloride
CAS Number	1780731-91-0

Mechanism of Biological Activity

The biological activity of 3-(Fluoromethyl)benzene-1-sulfonyl chloride primarily arises from its ability to act as an electrophile, allowing it to participate in nucleophilic substitution reactions. This characteristic enables the compound to interact with various biological macromolecules, such as proteins and nucleic acids, potentially leading to inhibition of certain enzymatic activities or modification of biomolecules.

Inhibition Studies

Research indicates that sulfonyl chlorides can act as inhibitors of specific enzymes, including fatty acid amide hydrolase (FAAH). Compounds similar to 3-(Fluoromethyl)benzene-1-sulfonyl chloride have shown promising results in inhibiting FAAH, which plays a crucial role in the metabolism of endocannabinoids. This inhibition can lead to increased levels of these signaling molecules, thereby affecting various physiological processes such as pain sensation and inflammation .

Case Studies and Research Findings

Several studies have explored the biological implications of sulfonyl chlorides, including:

• Antimicrobial Activity : A study reported that sulfonyl chlorides exhibit significant antimicrobial properties against various bacterial strains. Specifically, derivatives with electron-withdrawing groups like fluorine displayed enhanced activity against pathogens such as Staphylococcus aureus and Enterococcus faecalis, suggesting that 3-(Fluoromethyl)benzene-1-sulfonyl chloride could be developed into a potential antibacterial agent .
• Cytotoxicity Assessments : Research has shown that compounds related to 3-(Fluoromethyl)benzene-1-sulfonyl chloride can induce cytotoxic effects in cancer cell lines. For instance, studies indicated that modifications in the sulfonyl group could lead to increased cytotoxicity against specific cancer types, emphasizing the importance of structure-activity relationships (SAR) in drug design .
• Enzyme Inhibition : In vitro studies have demonstrated that sulfonyl chlorides can inhibit key enzymes involved in metabolic pathways. For example, the inhibition of FAAH by similar compounds has been linked to therapeutic effects in pain management and neuroprotection .